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Compound of Interest

Compound Name: 2-Methyl-4-undecanone

Cat. No.: B011166 Get Quote

2-Undecanone, found in plants such as wild tomato (Lycopersicon hirsutum), has demonstrated

both repellent and insecticidal properties against a variety of pests.[1][2] Its performance is

often compared to the widely used synthetic repellent DEET (N,N-diethyl-meta-toluamide) and

other conventional pesticides.

Data Summary Tables
The following tables summarize key quantitative data from various studies to facilitate a clear

comparison of 2-undecanone's efficacy.

Table 1: Repellency of 2-Undecanone Compared to DEET

Species
2-Undecanone
Concentration

DEET
Concentration

Repellency
Metric

Outcome

Aedes aegypti

(Mosquito)
8.5 µg/cm² 4.8 µg/cm²

Biting Deterrent

Activity

Similar

efficacy[3]

Solenopsis

invicta (Fire Ant)
62.5 µg/g Not Specified Repellency

Significant

repellency,

similar to

DEET[3]

Table 2: Insecticidal Activity of 2-Undecanone
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Species Metric Value

Solenopsis invicta (Fire Ant) LC₅₀ 44.59 µg/g[3]

Table 3: Nematicidal and Repellent Effects of 2-Undecanone on Caenorhabditis elegans

2-Undecanone
Concentration

Effect Chemotaxis Index

1 mg/mL Repellent -0.11[4]

5 mg/mL Repellent -0.21[4]

0 mg/mL (Control) - 0.02[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are protocols for key experiments cited in the literature for 2-undecanone.

1. Mosquito Repellency Bioassay (Arm-in-Cage Method)

Objective: To determine the duration of repellency of a topically applied substance against

mosquitoes.

Test Subjects: Adult female mosquitoes (e.g., Aedes aegypti).

Procedure:

A precise dose of the test substance (e.g., 2-undecanone dissolved in a solvent like

ethanol) is applied to a defined area on a human volunteer's forearm.

The treated arm is exposed to a cage containing a known number of mosquitoes at

specific time intervals.

The primary metric recorded is the Complete Protection Time (CPT), which is the time

from application until the first confirmed bite.
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Controls: An untreated arm serves as a negative control, while an arm treated with a

standard repellent like DEET is used as a positive control.

2. Cockroach Mortality Bioassay (Topical Application)

Objective: To assess the direct contact toxicity of a substance to cockroaches.

Test Subjects: Adult male cockroaches (e.g., Blattella germanica).

Procedure:

Cockroaches are anesthetized, typically with CO₂.

A precise dose of the test substance, dissolved in a suitable solvent such as acetone, is

applied to the dorsal surface of the cockroach's pronotum using a microsyringe.

Treated insects are transferred to clean containers with access to food and water.

Mortality is assessed at predetermined time intervals (e.g., 24, 48, and 72 hours).

Controls: A control group is treated only with the solvent to account for any mortality caused

by the solvent itself.

Data Analysis: The results are used to calculate the LD₅₀, the dose required to kill 50% of the

test population.[1]
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Caption: A generalized workflow for testing the efficacy of insect repellents.
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Caption: Proposed signaling pathway for 2-undecanone-induced repellency in C. elegans.[4]

In conclusion, while field trial data for 2-Methyl-4-undecanone is not readily available, the

related compound 2-undecanone presents a viable, naturally derived alternative to synthetic

pesticides with a growing body of scientific evidence supporting its efficacy. Researchers are

encouraged to consult the primary literature for more in-depth statistical analysis of the data

presented.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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